Cas no 143782-23-4 (4-Cyano-3-trifluoromethylphenylisothiocyanate)

• Product Name: 4-Cyano-3-trifluoromethylphenylisothiocyanate
• CAS No: 143782-23-4
• MF: C₉H₃F₃N₂S
• MW: 228.193730592728
• MDL: MFCD09800709
• CID: 108500
• PubChem ID: 354333057
• Update Time: 2025-06-15

4-Cyano-3-trifluoromethylphenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-isothiocyanato-2-(trifluoromethyl)-
• 3-Fluoro-4-methylphenylisothiocyanate
• 4-Isothiocyanato-2-(trifluoromethyl)benzonitrile
• 2-fluoro-4-isothiocyanato-1-methylbenzene
• 4-Cyano-3-trifluoromethylphenylisothiocyanate
• 4-Cyano-3-(trifluoromethyl)phenyl Isothiocyanate
• Isothiocyanic Acid 4-Cyano-3-(trifluoromethyl)phenyl Ester
• 4-Isothiocyanato-2-trifluoromethylbenzonitrile
• 4-Cyano-3-(trifluoromethyl)phenylisothiocyanate
• 4-Ethoxycarbonyphenyl isocyanate
• Benzonitrile, 4-isothiocyanato-2-(trifluoromethyl)-
• Enzalutamide ITS-1
• C9H3F3N2S
• TYXKOMAQTWRDCR-UHFFFAOYSA-N
• 3291AH
• CM13777
• AS06148
• SY039781
• PC
• 143782-23-4
• 4-isothiocyanato 2-(triflouromethyl)-benzonitrile
• EN300-6736481
• UNII-HP6388MX6K
• A850064
• I0987
• HP6388MX6K
• EC 700-928-2
• MFCD09800709
• DTXSID80932097
• 2-(trifluoromethyl)-4-isothiocyanatobenzonitrile
• SCHEMBL189787
• Enzalutamide Impurity 2
• AMY36836
• CS-M0346
• AKOS014821555
• 4-isothiocyanato-2-trifluoromethyl benzonitrile
• NS00006823
• AS-10208
• 4-Isothiocyanato-2-trifluoromethyl-benzonitrile
• AC-31313
• DTXCID501360793
• DA-39262
• 4-cyano-3-(trifluoromethyl)phenylisothiocyanate;

• MDL： MFCD09800709
• Inchi： 1S/C9H3F3N2S/c10-9(11,12)8-3-7(14-5-15)2-1-6(8)4-13/h1-3H
• InChI Key： TYXKOMAQTWRDCR-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(C#N)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 167.02000
• Monoisotopic Mass: 227.99690376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9

Experimental Properties

• Color/Form: No data available
• Density: 1.31
• Melting Point: 39.0 to 43.0 deg-C
• Boiling Point: 331 ºC
• Flash Point: 154 ºC
• PSA: 2.86840
• LogP: 1.00000

4-Cyano-3-trifluoromethylphenylisothiocyanate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Cyano-3-trifluoromethylphenylisothiocyanate

Introduction to 4-Cyano-3-trifluoromethylphenylisothiocyanate (CAS No. 143782-23-4) and Its Applications in Modern Chemical Biology

4-Cyano-3-trifluoromethylphenylisothiocyanate, with the chemical identifier CAS No. 143782-23-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound belongs to the class of isothiocyanates, which are well-known for their broad utility in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The presence of both a cyano group and a trifluoromethyl group in its aromatic ring system imparts distinct electronic and steric characteristics, making it a valuable intermediate in various synthetic transformations.

The trifluoromethyl group, a key feature of this compound, is renowned for its ability to enhance metabolic stability and binding affinity in drug molecules. This property has been extensively leveraged in medicinal chemistry to develop more effective and durable therapeutic agents. Recent studies have highlighted the role of trifluoromethyl-containing compounds in inhibiting various enzymatic pathways, which has opened new avenues for treating diseases such as cancer and inflammation.

In contrast, the cyano group introduces a polar electron-withdrawing nature to the molecule, which can influence its reactivity and interaction with biological targets. The combination of these two functional groups in 4-Cyano-3-trifluoromethylphenylisothiocyanate makes it an attractive building block for designing novel molecules with tailored biological activities. Isothiocyanates, in general, are known for their ability to undergo nucleophilic addition reactions, forming thioureas or thiazolidines upon reaction with amines or thiols. These intermediates are pivotal in constructing complex heterocyclic structures, which are prevalent in many bioactive compounds.

Recent advancements in the field of drug discovery have demonstrated the importance of 4-Cyano-3-trifluoromethylphenylisothiocyanate as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions. For instance, studies have shown that isothiocyanates derived from aryl rings can effectively modulate the activity of transcription factors and signaling proteins by covalently modifying cysteine residues. This approach has been particularly successful in developing kinase inhibitors, which play a crucial role in treating cancers and autoimmune disorders.

The fluorine atoms attached to the aromatic ring not only enhance the lipophilicity of the compound but also influence its electronic distribution, thereby affecting its binding mode to biological targets. This has led to increased interest in fluorinated isothiocyanates as pharmacophores in drug design. For example, recent computational studies have predicted that compounds containing both trifluoromethyl and cyano groups exhibit higher binding affinities to certain protein targets compared to their non-fluorinated counterparts.

Moreover, the reactivity of 4-Cyano-3-trifluoromethylphenylisothiocyanate allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations enable chemists to integrate additional functional groups into the molecule, expanding its potential applications in medicinal chemistry. For instance, coupling this isothiocyanate with boronic acids or aryl halides can yield biaryl derivatives that exhibit improved pharmacokinetic properties.

In academic research, 4-Cyano-3-trifluoromethylphenylisothiocyanate has been utilized as a key intermediate in synthesizing novel heterocyclic compounds with potential antimicrobial and anti-inflammatory properties. The ability of isothiocyanates to form stable adducts with nucleophiles has been exploited to develop libraries of constrained analogs that mimic natural products with high biological activity. Such efforts have led to the discovery of several lead compounds that are currently being evaluated for their therapeutic efficacy.

The industrial significance of this compound cannot be overstated, as it serves as a critical component in multi-step synthetic routes for high-value pharmaceuticals. Its versatility allows for rapid diversification of molecular structures, enabling drug discovery teams to explore diverse chemical space efficiently. Companies specializing in custom synthesis often prioritize compounds like 4-Cyano-3-trifluoromethylphenylisothiocyanate due to their broad applicability across multiple therapeutic areas.

From a mechanistic standpoint, understanding how modifications such as fluorination influence reactivity is crucial for optimizing synthetic strategies. The electron-withdrawing effect of fluorine can alter reaction rates and selectivity, making it possible to achieve desired outcomes with greater precision. This knowledge has been instrumental in developing greener synthetic methods that minimize waste and improve yields.

Future research directions may focus on exploring the role of 4-Cyano-3-trifluoromethylphenylisothiocyanate in developing next-generation therapeutics targeting emerging diseases or resistant pathogens. The adaptability of this compound makes it an ideal candidate for generating novel scaffolds that can overcome existing challenges in drug development. As computational chemistry advances, virtual screening techniques will likely be employed more frequently to identify promising derivatives before experimental validation.

In conclusion,4-Cyano-3-trifluoromethylphenylisothiocyanate (CAS No. 143782-23-4) represents a cornerstone compound in modern chemical biology due to its unique structural features and broad utility as a synthetic intermediate. Its combination of electronic and steric properties continues to inspire innovation across academia and industry alike, driving progress toward more effective treatments for human diseases while adhering strictly to scientific rigor.